Cas no 16429-02-0 (1,3-Diethyl-2-oxo-cyclopentanecarboxylic acid ethyl ester)

• Product name: 1,3-Diethyl-2-oxo-cyclopentanecarboxylic acid ethyl ester
• CAS No: 16429-02-0
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 2925498

1,3-Diethyl-2-oxo-cyclopentanecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Diethyl-2-oxo-cyclopentanecarboxylic acid ethyl ester

• Inchi： 1S/C12H20O3/c1-4-9-7-8-12(5-2,10(9)13)11(14)15-6-3/h9H,4-8H2,1-3H3
• InChI Key： AZNUOCUQMAZWBW-UHFFFAOYSA-N
• SMILES： O=C1C(CC)CCC1(C(=O)OCC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 260
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters